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Compound of Interest

Compound Name: 2-Chloro-3,5-dimethylpyrazine

Cat. No.: B041539 Get Quote

Introduction
Pyrazine and its derivatives are a class of nitrogen-containing heterocyclic compounds that

form the core structure of many biologically significant molecules. Their versatile chemical

nature and ability to interact with various biological systems have made them a focal point in

medicinal chemistry and drug discovery. Pyrazine derivatives are known to exhibit a wide

spectrum of pharmacological activities, including antimicrobial, anticancer, antidiabetic, and

anti-inflammatory properties. Notably, the well-known drug Pyrazinamide, a cornerstone in

tuberculosis treatment, highlights the therapeutic potential of the pyrazine scaffold.

This technical guide focuses on the derivatives of 2-Chloro-3,5-dimethylpyrazine, a specific

scaffold that offers unique opportunities for chemical modification. The introduction of a chlorine

atom provides a reactive site for nucleophilic substitution, allowing for the synthesis of a diverse

library of derivatives. This document consolidates current
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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